Cas no 1803713-64-5 (3-(3-Bromopropyl)-2-nitrobenzyl chloride)

• Product Name: 3-(3-Bromopropyl)-2-nitrobenzyl chloride
• CAS No: 1803713-64-5
• MF: C₁₀H₁₁BrClNO₂
• MW: 292.556841135025
• CID: 4980493
• Update Time: 2025-11-05

3-(3-Bromopropyl)-2-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-2-nitrobenzyl chloride

• Inchi： 1S/C10H11BrClNO2/c11-6-2-5-8-3-1-4-9(7-12)10(8)13(14)15/h1,3-4H,2,5-7H2
• InChI Key： ARCQMFCSOCRVMR-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(CCl)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8

Additional information on 3-(3-Bromopropyl)-2-nitrobenzyl chloride

Comprehensive Overview of 3-(3-Bromopropyl)-2-nitrobenzyl chloride (CAS No. 1803713-64-5)

3-(3-Bromopropyl)-2-nitrobenzyl chloride (CAS No. 1803713-64-5) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound features a unique bromopropyl side chain and a reactive nitrobenzyl chloride moiety, making it valuable for cross-coupling reactions and functional group transformations. Its molecular structure (C₁₀H₁₁BrClNO₂) enables applications in drug discovery, particularly in the synthesis of small-molecule inhibitors and bioconjugation probes.

Recent trends highlight growing interest in nitroaromatic compounds like 3-(3-Bromopropyl)-2-nitrobenzyl chloride due to their role in click chemistry and proteolysis-targeting chimeras (PROTACs). Researchers frequently search for "nitrobenzyl chloride derivatives" or "bromopropyl-substituted intermediates" to explore their potential in covalent drug design. The compound’s electrophilic reactivity aligns with current demands for targeted protein degradation strategies, a hot topic in oncology research.

From a synthetic perspective, CAS 1803713-64-5 serves as a versatile building block for constructing heterocyclic scaffolds. Its nitro group facilitates reduction to amines, while the benzyl chloride segment allows nucleophilic substitutions. These properties address common search queries such as "how to modify nitrobenzyl groups" or "bromopropyl linker applications," reflecting its relevance in medicinal chemistry workflows. Analytical data (e.g., HPLC purity >95%, NMR-validated structure) further underscores its reliability for high-throughput screening.

Environmental and green chemistry considerations have also shaped discussions around this compound. Innovations in catalytic bromination and solvent-free reactions aim to optimize its synthesis, responding to searches like "sustainable nitroaromatic production." Regulatory-compliant handling (non-hazardous classification) ensures its accessibility for academic labs and industrial R&D.

In material science, 3-(3-Bromopropyl)-2-nitrobenzyl chloride contributes to photo-responsive polymers and surface functionalization. Its UV-absorbing nitro group attracts interest for "light-triggered release systems," a trending subtopic in drug delivery forums. Patent analyses reveal its use in advanced coatings, aligning with industry demands for smart materials.

Future prospects for CAS 1803713-64-5 include explorations in biocompatible linkers and fluorescent probes, addressing frequent queries about "multifunctional aromatic intermediates." Collaborative studies between computational chemists and experimentalists may unlock novel applications, reinforcing its status as a high-value research chemical.